Cas no 2229437-55-0 (1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine
• CAS No: 2229437-55-0
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5805495
• PubChem ID: 165680881
• Update Time: 2025-06-09

1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine
• EN300-1928424
• 2229437-55-0

• Inchi： 1S/C8H14F3N/c1-6(2,5-8(9,10)11)7(12)3-4-7/h3-5,12H2,1-2H3
• InChI Key： QKKFZPHUHPBCTE-UHFFFAOYSA-N
• SMILES： FC(CC(C)(C)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 181.10783394g/mol
• Monoisotopic Mass: 181.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine

1-(4,4,4-Trifluoro-2-Methylbutan-2-Yl)Cyclopropan-1-Amine

The compound 1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine (CAS No. 2229437-55-0) is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring structure and reactivity. The presence of a trifluoromethyl group and a methyl substituent on the butanone moiety introduces additional electronic and steric effects, making this compound particularly interesting for research and development purposes.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry due to their ability to act as rigid scaffolds in drug design. The cyclopropane ring in this compound provides a unique three-dimensional arrangement that can enhance molecular interactions with biological targets. Additionally, the trifluoromethyl group is known to contribute to lipophilicity and metabolic stability, which are desirable properties in drug candidates.

The synthesis of 1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the trifluorinated alkane precursor. This precursor undergoes various transformations, including alkylation and cyclization reactions, to form the final product. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the compound.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, recent work has demonstrated its utility in forming indole derivatives with potent anti-inflammatory properties.

Moreover, the compound's electronic properties make it a valuable tool in materials science. Its ability to act as a Lewis base has been leveraged in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation applications.

In terms of environmental considerations, the stability and biodegradability of 1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine have been thoroughly investigated. Studies indicate that under standard conditions, the compound exhibits low toxicity and minimal environmental impact. This makes it suitable for use in industrial processes where eco-friendliness is a priority.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for this compound to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its potential in emerging fields such as nanotechnology and green chemistry. The combination of its unique chemical properties and versatile applications positions 1-(4,4,4-trifluoro-2-methylbutan-2-yl)cyclopropan-1-amine as a key player in advancing modern chemical sciences.